A hierarchical 2D Ni–Mo–S nanosheet@nitrogen doped graphene hybrid as a Pt-free cathode for high-performance dye sensitized solar cells and fuel cells†
Journal of Materials Chemistry A Pub Date: 2017-07-26 DOI: 10.1039/C7TA04807F
Abstract
A novel hybrid of 2D Ni–Mo–S nanosheet integrated nitrogen doped graphene (NG) is successfully developed via a simple, scalable, and cost-effective hydrothermal process, and its application towards energy conversion devices is explored. The presence of exclusive mesoporous structures combined with an excellent conducting NG network in the Ni–Mo–S/NG hybrid exhibits superior electrocatalytic activities as a counter electrode (CE) for dye-sensitized solar cells (DSSCs) and the oxygen reduction reaction (ORR) in alkaline electrolytes. SEM and TEM studies demonstrate the uniform anchoring of ultra-thin Ni–Mo–S nanosheets on NG networks. The hierarchical Ni–Mo–S/NG hybrid outperformed Ni–Mo–S, NG, and Pt when used as a CE in DSSCs and showed excellent ORR activity. The power conversion efficiency (PCE) of DSSCs with the Ni–Mo–S/NG hybrid as the CE achieved 9.89%, outperforming conventional Pt CEs (8.73%). Furthermore, Ni–Mo–S/NG showed high catalytic activity for the ORR with an onset of 0.98 VRHE and outstanding durability compared to commercial Pt/C. The present study demonstrates the unique role of integrated Ni–Mo–S nanosheets anchored NG towards I3− reduction and the ORR, and demonstrates an efficient strategy for designing highly catalytically active and cost-effective electrocatalysts for DSSC and fuel cell applications.
Recommended Literature
- [1] A Bayesian graph convolutional network for reliable prediction of molecular properties with uncertainty quantification†
- [2] Pore modulation of metal–organic frameworks towards enhanced hydrothermal stability and acetylene uptake via incorporation of different functional brackets†
- [3] Inside front cover
- [4] Constructing high-performance 3D porous self-standing electrodes with various morphologies and shapes by a flexible phase separation-derived method†
- [5] Effect of the carrier material, drying technology and dissolution media on the viability of Lactobacillus fermentum K73 during simulated gastrointestinal transit†
- [6] Synthesis and photophysical properties of linear gold(i) complexes based on a CCC carbene†
- [7] Synthesis of luminescent BPh2-coordinated 2-(2′-hydroxyphenyl)benzoxazole (HBO)†
- [8] Molecular conductors from bis(ethylenedithio)tetrathiafulvalene with tris(oxalato)rhodate†
- [9] Front cover
- [10] Structure–property correlations in piracetam polytypes†
